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Compound of Interest

Compound Name: Hsp90-IN-17 hydrochloride

Cat. No.: B12407635 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction Heat shock protein 90 (Hsp90) is a highly conserved molecular chaperone that is

essential for the stability, maturation, and activity of a wide range of "client" proteins.[1][2][3][4]

Many of these client proteins are key components of signaling pathways that drive cell

proliferation, survival, and differentiation, and are often overexpressed or mutated in cancer

cells.[1][3][5][6][7][8] Hsp90-IN-17 hydrochloride is a potent inhibitor of Hsp90, targeting the

N-terminal ATP-binding pocket of the chaperone.[9] This inhibition disrupts the Hsp90

chaperone cycle, leading to the ubiquitin-proteasome-mediated degradation of its client

proteins and subsequent anti-proliferative effects.[1] These application notes provide a detailed

protocol for the preparation, storage, and handling of Hsp90-IN-17 hydrochloride stock

solutions for research applications.

Physicochemical Properties
A summary of the key physicochemical properties of Hsp90-IN-17 hydrochloride is provided

below. This data is essential for accurate stock solution preparation and experimental design.
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Property Value Reference

Molecular Formula C₂₁H₂₁ClN₄O [9]

Molecular Weight 476.87 g/mol [9]

CAS Number 1253584-63-2 [9]

Appearance Solid [9]

Solubility (in vitro)
DMSO: 100 mg/mL (209.70

mM)
[9]

Hsp90 Chaperone Pathway and Inhibition
Hsp90 functions as a dimer in an ATP-dependent cycle to correctly fold or stabilize client

proteins. The cycle involves a series of conformational changes regulated by ATP binding and

hydrolysis, as well as interaction with various co-chaperones. Hsp90 inhibitors, such as Hsp90-

IN-17, typically bind to the N-terminal ATP pocket, locking the chaperone in a conformation that

is unable to process client proteins. This leads to the misfolding and subsequent degradation of

oncogenic clients like Akt, Raf-1, and mutant p53, thereby blocking downstream growth and

survival signals.[1][5][8]
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Hsp90 chaperone cycle and mechanism of inhibition.

Experimental Protocols
Materials and Equipment

Hsp90-IN-17 hydrochloride powder

Dimethyl sulfoxide (DMSO), anhydrous, >99.9% purity

Microcentrifuge tubes (1.5 mL or 2 mL), sterile

Pipettes and sterile, filter-barrier pipette tips

Analytical balance
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Vortex mixer

Sonicator (optional, for aiding dissolution)

Personal Protective Equipment (PPE): safety glasses, gloves, lab coat

Protocol: Preparing a 10 mM DMSO Stock Solution
This protocol describes the preparation of 1 mL of a 10 mM stock solution of Hsp90-IN-17
hydrochloride in DMSO. Adjust volumes and mass as needed for different concentrations or

volumes.

Workflow for Stock Solution Preparation

Start

1. Weigh 4.77 mg of
Hsp90-IN-17 HCl

2. Transfer powder to a
sterile microcentrifuge tube

3. Add 1 mL of anhydrous
DMSO using a calibrated pipette

4. Vortex thoroughly to dissolve.
Sonicate briefly if needed.

5. Aliquot into smaller volumes
in sterile cryovials

6. Store aliquots at -20°C or -80°C,
protected from light

End
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Workflow for preparing Hsp90-IN-17 HCl stock solution.
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Step-by-Step Procedure:

Preparation: Before starting, bring the Hsp90-IN-17 hydrochloride vial to room temperature.

Ensure your workspace is clean and put on appropriate PPE.

Calculation: Calculate the mass of Hsp90-IN-17 hydrochloride required. For 1 mL of a 10

mM stock solution:

Mass (mg) = Molarity (mol/L) × Volume (L) × Molecular Weight ( g/mol ) × 1000 (mg/g)

Mass (mg) = 0.010 mol/L × 0.001 L × 476.87 g/mol × 1000 mg/g = 4.77 mg

Weighing: Carefully weigh 4.77 mg of the compound using an analytical balance and transfer

it into a sterile microcentrifuge tube.

Solubilization: Add 1 mL of anhydrous, high-purity DMSO to the tube. It is critical to use

newly opened or anhydrous DMSO, as the compound's solubility can be significantly

affected by absorbed moisture.[9]

Dissolution: Cap the tube tightly and vortex for 1-2 minutes until the solid is completely

dissolved. If particulates remain, brief sonication in a water bath can aid dissolution.[9]

Visually inspect the solution to ensure it is clear.

Aliquoting: To prevent degradation from repeated freeze-thaw cycles, dispense the stock

solution into smaller, single-use aliquots (e.g., 10-50 µL) in sterile cryovials or

microcentrifuge tubes.[9]

Storage: Store the aliquots under the recommended conditions.

Calculations for Stock Solutions
The table below provides pre-calculated masses for preparing common stock concentrations in

1 mL of DMSO.
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Desired Concentration Mass for 1 mL of DMSO Molar Equivalent

1 mM 0.48 mg 1,000 µM

10 mM 4.77 mg 10,000 µM

50 mM 23.84 mg 50,000 µM

100 mM 47.69 mg 100,000 µM

Storage and Stability
Proper storage is crucial to maintain the activity of the Hsp90-IN-17 hydrochloride stock

solution. Follow the guidelines below.

Storage Temperature Shelf Life Conditions

-80°C 6 Months
Sealed, protected from

moisture and light.[9]

-20°C 1 Month
Sealed, protected from

moisture and light.[9]

Note: It is strongly recommended to aliquot the stock solution to avoid repeated freeze-thaw

cycles, which can lead to product inactivation.[9]

Safety Precautions
Hsp90-IN-17 hydrochloride is for research use only.

Handle the compound in a well-ventilated area or a chemical fume hood.

Wear appropriate personal protective equipment (PPE), including a lab coat, safety glasses,

and chemical-resistant gloves.

Consult the Safety Data Sheet (SDS) for complete safety and handling information before

use.

In case of contact with skin or eyes, rinse immediately with plenty of water.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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